Cas no 180741-47-3 (3-(4-chloro-5-methyl-1H-pyrazol-1-yl)propanoic acid)

3-(4-Chloro-5-methyl-1H-pyrazol-1-yl)propanoic acid is a versatile pyrazole derivative with applications in pharmaceutical and agrochemical research. Its structure features a chloro-methyl-substituted pyrazole ring linked to a propanoic acid moiety, offering reactivity for further functionalization. The compound is valued for its potential as an intermediate in synthesizing biologically active molecules, including enzyme inhibitors and antimicrobial agents. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in synthetic workflows. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups on the pyrazole ring allows for tailored modifications, making it a useful building block in medicinal chemistry and crop protection studies.

3-(4-chloro-5-methyl-1H-pyrazol-1-yl)propanoic acid structure

180741-47-3 structure

Product Name:3-(4-chloro-5-methyl-1H-pyrazol-1-yl)propanoic acid

CAS No:180741-47-3

MF:C₇H₉ClN₂O₂

MW:188.611560583115

MDL:MFCD03419616

CID:1077443

PubChem ID:7018414

Update Time:2025-06-07

3-(4-chloro-5-methyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(4-Chloro-5-methyl-1H-pyrazol-1-yl)-propanoic acid
- AKOS B007166
- ART-CHEM-BB B007166
- 3-(4-Chloro-5-methyl-pyrazol-1-yl)propanoic acid
- 3-(4-CHLORO-5-METHYL-PYRAZOL-1-YL)-PROPIONIC ACID
- 3-(4-CHLORO-5-METHYL-1H-PYRAZOL-1-YL)PROPANOIC ACID
- STK312709
- BBL013065
- F2169-0837
- 3-(4-CHLORO-5-METHYL-1H-PYRAZOL-1-YL)PROPANOICACID
- SCHEMBL8509987
- DTXSID001248522
- MFCD03419616
- 4-Chloro-5-methyl-1H-pyrazole-1-propanoic acid
- 3-(4-chloro-5-methylpyrazol-1-yl)propanoic acid
- AKOS000308099
- CS-0262717
- RS-0251
- 3-(4-chloro-5-methyl-pyrazol-1-yl)-propionic acid, AldrichCPR
- 180741-47-3
- DB-106746
- EN300-83567
- 3-(4-chloro-5-methyl-1H-pyrazol-1-yl)propanoic acid
- MDL： MFCD03419616
- Inchi： 1S/C7H9ClN2O2/c1-5-6(8)4-9-10(5)3-2-7(11)12/h4H,2-3H2,1H3,(H,11,12)
- InChI Key： VCKABMDGGVYSJS-UHFFFAOYSA-N
- SMILES： ClC1C=NN(C=1C)CCC(=O)O

Computed Properties

Exact Mass: 188.0352552g/mol
Monoisotopic Mass: 188.0352552g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 55.1Å²

3-(4-chloro-5-methyl-1H-pyrazol-1-yl)propanoic acid Security Information

Hazard Category Code： 22
Hazardous Material Identification：
HazardClass：IRRITANT

3-(4-chloro-5-methyl-1H-pyrazol-1-yl)propanoic acid Pricemore >>

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